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Compound of Interest

Compound Name: Ro 67-4853

Cat. No.: B1679490 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of Ro 67-4853, a positive allosteric modulator (PAM) of the metabotropic

glutamate receptor 1 (mGluR1).

Introduction
Ro 67-4853 (N-(9H-Xanthen-9-ylcarbonyl)-carbamic acid butyl ester) is a potent and selective

synthetic organic compound that acts as a positive allosteric modulator of mGluR1.[1][2] It

enhances the receptor's sensitivity to its endogenous ligand, glutamate, thereby potentiating its

signaling cascade.[1][3] This compound is a valuable tool for in vitro and in vivo studies

investigating the role of mGluR1 in various physiological and pathological processes. Accurate

and consistent preparation of stock solutions is critical for obtaining reliable and reproducible

experimental results.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Ro 67-4853 is provided in the table

below.
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Property Value Reference(s)

Molecular Formula C₁₉H₁₉NO₄ [4]

Molecular Weight 325.36 g/mol

Appearance
White to beige crystalline

solid/powder
[5]

Purity ≥98% (HPLC) [5]

CAS Number 302841-89-0 [4]

Solubility Data
Ro 67-4853 is sparingly soluble in aqueous solutions but is soluble in several organic solvents.

[5] The choice of solvent is critical for preparing a stable stock solution. The solubility in

common laboratory solvents is summarized below.

Solvent Solubility Reference(s)

DMSO ≥ 20 mg/mL (to 100 mM) [6]

Dimethyl formamide (DMF) ~16 mg/mL [5]

Ethanol ~0.5 mg/mL [5]

Note: For biological experiments, it is crucial to ensure that the final concentration of the

organic solvent is insignificant, as it may have physiological effects.[5]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Ro 67-4853 in DMSO, a

commonly used solvent for this compound.

Materials:

Ro 67-4853 powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes

Procedure:

Pre-weighing Preparation: Allow the vial of Ro 67-4853 powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Carefully weigh out the desired amount of Ro 67-4853 powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.25 mg of Ro
67-4853 (Molecular Weight = 325.36 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed powder. To continue the example, add 1 mL of DMSO.

Dissolution: Vortex the solution until the powder is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may aid dissolution.

Aliquotting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.[1]

Storage: Store the aliquots as recommended in the storage section below.

Workflow for Stock Solution Preparation
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Start: Equilibrate Ro 67-4853 to Room Temperature

Weigh Ro 67-4853 Powder
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End: Ready for Experimental Use
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Caption: Workflow for preparing Ro 67-4853 stock solution.

Storage and Stability
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Proper storage of Ro 67-4853, both in its solid form and as a stock solution, is essential to

maintain its stability and activity.

Form
Storage
Temperature

Duration Reference(s)

Solid Powder
Room Temperature or

-20°C

≥ 4 years (at 22°C), 3

years (at -20°C)
[5][7]

In Solvent (e.g.,

DMSO)
-80°C 6 months [1][7]

-20°C 1 month [1][7]

Important Considerations:

Stock solutions should be stored in tightly sealed containers, protected from light and

moisture.[1]

Aqueous solutions of Ro 67-4853 are not recommended for storage for more than one day.

[5]

Avoid repeated freeze-thaw cycles of the stock solution.[1]

Mechanism of Action: mGluR1 Signaling Pathway
Ro 67-4853 is a positive allosteric modulator of mGluR1, a G-protein coupled receptor (GPCR).

It binds to a site on the receptor distinct from the glutamate binding site, enhancing the

receptor's response to glutamate.[1][3] This potentiation of mGluR1 signaling can lead to the

activation of various downstream pathways, including the phospholipase C (PLC) pathway,

resulting in the mobilization of intracellular calcium and activation of protein kinase C (PKC).
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Caption: Ro 67-4853 potentiates mGluR1 signaling pathway.

Safety Precautions
Ro 67-4853 should be handled by trained personnel in a laboratory setting.[5] It is

recommended to review the Safety Data Sheet (SDS) before use. General safety precautions

include:

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.

Avoid inhalation of the powder.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.[5]

Disclaimer: This information is intended for research use only and not for human or veterinary

use. The protocols and data provided are for guidance and should be adapted to specific

experimental needs. It is the user's responsibility to validate the methods for their particular

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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